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Compound of Interest

Compound Name: 4-Oxo-4-piperazin-1-yl-butyric acid

Cat. No.: B466651

An Examination of Publicly Available Data on its Mechanism of Action

Prepared for: Researchers, scientists, and drug development professionals.

Abstract

This document outlines the findings from a comprehensive search for the mechanism of action
of the chemical compound 4-Oxo-4-piperazin-1-yl-butyric acid. Despite a thorough
investigation of scientific literature and chemical databases, no publicly available information
was found regarding its specific molecular targets, signaling pathways, pharmacological
effects, or associated experimental protocols. This suggests that the compound may be a novel
or proprietary molecule, a synthetic intermediate with uncharacterized biological activity, or a
compound that has not been the subject of published research.

Introduction and Compound Identification

4-Oxo0-4-piperazin-1-yl-butyric acid is a chemical entity with the molecular formula
CsH12N204 and a molecular weight of approximately 200.19 g/mol .[1] To ensure a
comprehensive search, a variety of synonyms and identifiers for this compound were utilized,
including:

o |[UPAC Name: 4-0x0-4-(3-oxopiperazin-1-yl)butanoic acid[1]

« CAS Number: 590380-54-4[1]
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« PubChem CID: 833642[1]

e Other Synonyms: 4-ox0-4-(3-0x0-1-piperazinyl)butanoic acid, 4-Oxo-4-(3-oxo-piperazin-1-
yl)-butyric acid[1]

While the search also identified similar but distinct compounds, such as 4-(4-Methyl-piperazin-
1-yl)-4-oxo-butyric acid and 4-[4-(2-hydroxy-ethyl)-piperazin-1-yl]-4-oxo-butyric acid, the focus
of this investigation remained on the specific compound requested.

Mechanism of Action: A Search for Evidence

A systematic search of prominent scientific databases and literature repositories was
conducted to elucidate the mechanism of action of 4-Oxo-4-piperazin-1-yl-butyric acid. The
search terms included the compound name, its synonyms, and its CAS number, in conjunction

with terms such as "mechanism of action,” "pharmacology,” "biological activity," "molecular

target,” and "signaling pathway."

The extensive search yielded no specific information regarding the compound’'s mechanism of
action. There is no published data to suggest its molecular target(s), the signaling pathways it
may modulate, or its broader pharmacological effects on biological systems.

Quantitative Data and Experimental Protocols

Consistent with the lack of information on its mechanism of action, no quantitative
pharmacological data, such as ICso, ECso, or Ki values, were found for 4-Oxo-4-piperazin-1-yl-
butyric acid. Furthermore, no detailed experimental protocols describing the investigation of its
biological activity have been published.

Discussion and Future Directions

The absence of publicly available data on the mechanism of action of 4-Oxo-4-piperazin-1-yl-
butyric acid presents a significant knowledge gap. Several possibilities could explain this lack
of information:

e Novelty: The compound may be a recently synthesized molecule that has not yet been
characterized biologically in a published format.
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o Proprietary Research: The compound could be under investigation by a private entity (e.g., a
pharmaceutical company) and the data remains confidential.

e Synthetic Intermediate: It may primarily be used as an intermediate in the synthesis of other
molecules, with its own biological activity being uninvestigated or deemed irrelevant to its
primary application.

o Limited Research Interest: The compound may not have been prioritized for further study by
the broader scientific community.

For researchers, scientists, and drug development professionals interested in this molecule, the
next logical step would be to perform initial in vitro screening assays to determine its potential
biological activities. This could involve broad-based screening against a panel of common drug
targets (e.g., kinases, GPCRs, ion channels) or phenotypic screening to observe its effects on
cell behavior.

Conclusion

While the chemical identity of 4-Oxo0-4-piperazin-1-yl-butyric acid is established, its
mechanism of action remains unknown based on currently available public information. This
document serves to report the current void of information and to guide future research efforts
toward characterizing the pharmacological profile of this compound. Without primary research
data, no definitive statements can be made about its biological function, and consequently, no
data tables or pathway diagrams can be generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b466651#4-0x0-4-piperazin-1-yl-butyric-acid-
mechanism-of-action]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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